Cas no 1805336-08-6 (2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805336-08-6
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4849927
• Update Time: 2025-05-20

2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H8ClF2NO/c9-3-7-5(4-13)1-2-6(12-7)8(10)11/h1-2,8,13H,3-4H2
• InChI Key： OFURSBLRXOQMKO-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=CC=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol

2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol, identified by the CAS number 1805336-08-6, is a chemically synthesized organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring with substituents at positions 2, 3, and 6, making it a valuable compound for both academic research and industrial applications.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol involves multi-step organic reactions, often utilizing chlorination and fluorination techniques. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These innovations have significantly reduced production costs and improved the scalability of the synthesis pathway.

The structural uniqueness of this compound lies in its functional groups: the chloromethyl group at position 2, the difluoromethyl group at position 6, and the hydroxymethanol group at position 3. These substituents confer specific chemical properties that make the compound highly reactive under certain conditions. For instance, the chloromethyl group can act as an electrophilic center in nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity.

Recent studies have highlighted the potential of 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol in agrochemical applications. Researchers have investigated its role as a precursor for herbicides and insecticides due to its ability to inhibit key enzymes in pests and weeds. Field trials have demonstrated promising results, showing that derivatives of this compound can effectively control agricultural pests without significant adverse effects on non-target organisms.

In the pharmaceutical industry, this compound has been explored as a lead molecule for drug development. Its structure allows for modifications that can target specific biological pathways. For example, researchers have modified the hydroxymethanol group to enhance bioavailability and reduce toxicity. Preclinical studies suggest that derivatives of this compound may have potential in treating metabolic disorders and inflammatory diseases.

The environmental impact of 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential accumulation in ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)pyridine-3-methanol is a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial innovation.